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Compound of Interest

Compound Name: Tetrafluoroammonium

Cat. No.: B1232272 Get Quote

Introduction

Tetrafluoroammonium (NF₄⁺) salts are a class of high-energy materials characterized by the

tetrafluoroammonium cation, an ion where the hydrogen atoms of an ammonium ion are

replaced by fluorine.[1] These compounds, such as Tetrafluoroammonium Tetrafluoroborate

(NF₄BF₄), Tetrafluoroammonium Hexafluoroarsenate (NF₄AsF₆), and Tetrafluoroammonium
Hexafluoroantimonate (NF₄SbF₆), are powerful fluorinating and oxidizing agents.[1] Their high

reactivity and potential for rapid decomposition necessitate stringent safety protocols and

specialized handling procedures. These notes provide essential guidelines for researchers,

scientists, and drug development professionals working with these energetic materials.

Physical and Chemical Properties
Tetrafluoroammonium salts are typically colorless or pale yellow crystalline solids. They are

highly reactive and sensitive to moisture.[1] Due to their energetic nature, detailed thermal

stability data can vary, but they are known to decompose exothermically at elevated

temperatures.
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Compound Formula
Molar Mass (
g/mol )

Appearance

Thermal
Stability /
Decompositio
n

Tetrafluoroammo

nium

Tetrafluoroborate

NF₄BF₄ 176.81
Colorless

crystalline solid

Thermally stable

at room

temperature;

decomposition

can be initiated

by heat, friction,

or impact.

Tetrafluoroammo

nium

Hexafluoroarsen

ate

NF₄AsF₆ 278.92
Colorless

crystalline solid

Decomposes

upon heating;

considered a

high-energy

material.

Tetrafluoroammo

nium

Hexafluoroantim

onate

NF₄SbF₆ 325.76
Colorless

crystalline solid

Highly reactive;

decomposes

exothermically.

Hazards and Safety Precautions
The primary hazards associated with tetrafluoroammonium compounds are their high

reactivity, potential for explosive decomposition, and the release of toxic and corrosive gases

upon reaction or decomposition, including hydrogen fluoride (HF), fluorine (F₂), and nitrogen

oxides (NOx).[2][3]

Incompatible Materials:

Water and Moisture: Reacts violently to produce hydrofluoric acid.[1]

Organic Compounds: Can react explosively with greases, solvents, and other organic

materials.[3]
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Reducing Agents: Intense and potentially explosive reactions.

Metals: Can react with many metals, especially at elevated temperatures.[4]

Personal Protective Equipment (PPE): A comprehensive PPE setup is mandatory when

handling these materials.

Mandatory Personal Protective Equipment (PPE)

Full-face shield (over safety glasses) Ear protectors Heavy-duty gloves (e.g., leather or specialized fluorine-resistant) Flame-resistant lab coat Kevlar or leather protective vest Closed-toe leather or safety shoes

NF4BF4 Synthesis Workflow
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Emergency Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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